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Compound of Interest

Compound Name: R243

Cat. No.: B15604284 Get Quote

The proper disposal of any chemical is paramount to ensuring laboratory safety and

environmental compliance. When it comes to a substance identified as "R243," the first and

most critical step is to accurately identify the specific chemical, as "R243" is not a unique

identifier and can refer to several different substances with vastly different properties and

disposal requirements.

This guide provides a step-by-step process for identifying the specific "R243" in your laboratory

and then proceeding with its safe and compliant disposal.

Step 1: Identify the Specific "R243" Substance
The identifier "R243" has been associated with multiple substances, each with distinct chemical

properties and associated hazards. It is crucial to determine which "R243" you are working with

before proceeding with any disposal procedures.

Actionable Steps for Identification:

Examine the Container Label: The original container will have the most accurate information,

including the full chemical name, manufacturer, and any hazard pictograms.

Consult the Safety Data Sheet (SDS): The SDS is the most comprehensive source of

information regarding the chemical's properties, hazards, handling, storage, and disposal.

Your laboratory is required to maintain an SDS for every chemical in use.
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Review Purchasing Records: If the original container or SDS is not immediately available,

check your laboratory's chemical inventory and purchasing records to identify the specific

product that was ordered.

Below is a summary of potential substances that may be identified as "R243":
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Identifier
Substance

Name

Primary

Use/Type
Known Hazards CAS Number

R-243ca

1,3-Dichloro-

1,2,2-

trifluoropropane

Refrigerant

(HCFC)

Ozone-depleting

substance.
134237-43-7

AOBIOUS R243

7,8-Dihydro-7-[2-

(tricyclo[3.3.1.1(3

,7)]dec-1-

yloxy)ethyl]-6H-

1,3-dioxolo[4,5-g]

[1]

[2]benzoxazine

Chemical

Reagent

Novel inhibitor of

CCR8 signaling

and chemotaxis.

Specific hazards

to be determined

from SDS.

688352-84-3

C.I. Direct Red

243

C.I. Direct Red

243
Direct Dye

May cause eye,

skin, and

respiratory tract

irritation.

86543-85-3

REH-243
Cycloaliphatic

Polyamide
Curing Agent

May cause skin,

eye, and

respiratory

irritation. Harmful

if swallowed.

Not available

W243
Anaerobic

Threadlocker
Adhesive

Causes skin and

serious eye

irritation. May

cause an allergic

skin reaction and

respiratory

irritation.

Not available

CLD243 Component of

INTERLAC 665

LIGHT ORANGE

Paint Component Flammable liquid

and vapor. May

cause cancer.

May damage

fertility or the

unborn child.

Not available
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Toxic to aquatic

life with long-

lasting effects.

Step 2: Follow the Disposal Workflow
Once you have identified the specific "R243" and have the corresponding SDS, you can

proceed with the appropriate disposal procedure. The following workflow diagram illustrates the

decision-making process for the safe disposal of "R243."
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Step 1: Identification

Step 2: Disposal Procedure

Start: You have a substance labeled 'R243' for disposal

Do you have the Safety Data Sheet (SDS)?

Locate the SDS for your specific R243.
Check container, lab inventory, or manufacturer's website.

No

SDS is available

Yes

Consult Section 13: Disposal Considerations in the SDS.

Determine the waste category:
- Hazardous Waste?

- Non-Hazardous Waste?

Hazardous Waste Disposal Protocol

Hazardous

Non-Hazardous Waste Disposal Protocol

Non-Hazardous

Contact your institution's Environmental Health & Safety (EHS) office for specific instructions.

Package and label the waste container according to institutional and regulatory guidelines.

Arrange for hazardous waste pickup by authorized personnel.

End: R243 is safely and compliantly disposed of.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of a substance identified as R243.
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Step 3: General Laboratory Chemical Disposal
Procedures
While the specific disposal method for your "R243" will be dictated by its SDS, the following are

general best practices for handling chemical waste in a laboratory setting.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling chemical

waste. This typically includes:

Safety glasses or goggles.

Chemical-resistant gloves.

A lab coat.

Waste Segregation:

Never mix different types of chemical waste unless explicitly instructed to do so by your

institution's EHS department.

Keep hazardous waste separate from non-hazardous waste.

Segregate waste by compatibility to prevent dangerous reactions.

Container Management:

Use only approved and appropriately labeled containers for chemical waste.

Ensure containers are in good condition and have secure lids.

Do not overfill waste containers.

Labeling:

Clearly label all waste containers with the full chemical name(s) of the contents and the

associated hazards.

Follow your institution's specific labeling requirements.
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Storage:

Store chemical waste in a designated, well-ventilated, and secure area.

Ensure secondary containment is used for liquid waste to prevent spills.

Disposal:

Dispose of chemical waste through your institution's approved hazardous waste

management program.

Do not pour chemicals down the drain unless it has been explicitly approved by your EHS

department for that specific chemical and concentration.

By following this structured approach, researchers, scientists, and drug development

professionals can ensure the safe and compliant disposal of "R243" and all other laboratory

chemicals, fostering a culture of safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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